![molecular formula C9H5N3O2S2 B2878707 2-Thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazole-6-carboxylic acid CAS No. 1368789-84-7](/img/structure/B2878707.png)
2-Thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazole-6-carboxylic acid
Overview
Description
Thiazolo[3,2-b][1,2,4]triazole derivatives are a class of compounds that have been studied for their potential biological activities . They are part of a larger group of compounds known as azoles, which are five-membered aromatic compounds containing at least two nitrogen atoms . These compounds have been reported to exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant properties .
Scientific Research Applications
Antioxidant Applications
Thiazole derivatives, including compounds like EN300-7543821, have been recognized for their antioxidant properties. Antioxidants are crucial in reducing oxidative stress in cells, which can lead to chronic diseases such as cancer and heart disease. The structure of thiazole compounds allows them to act as free radical scavengers, neutralizing harmful oxidative agents .
Analgesic and Anti-inflammatory Applications
EN300-7543821 may have potential as an analgesic and anti-inflammatory agent. Thiazoles are known to exhibit these activities by modulating inflammatory pathways and reducing the perception of pain. This makes them valuable in the development of new pain relief medications .
Antimicrobial and Antifungal Applications
The thiazole core of EN300-7543821 is often found in compounds with significant antimicrobial and antifungal effects. These compounds can inhibit the growth of various bacteria and fungi, making them promising candidates for new antibiotics and antifungals .
Antiviral Applications
Compounds with a thiazole ring, such as EN300-7543821, have shown antiviral activity. They can interfere with viral replication and are being studied for their potential to treat diseases caused by viruses, including HIV .
Neuroprotective Applications
EN300-7543821 might possess neuroprotective properties. Thiazole derivatives can play a role in the synthesis of neurotransmitters and protect neuronal cells from damage, which is beneficial in treating neurodegenerative diseases .
Antitumor and Cytotoxic Applications
Research has indicated that thiazole derivatives can exhibit antitumor and cytotoxic activities. EN300-7543821 could potentially be used in cancer therapy, targeting and destroying cancer cells while sparing healthy cells .
Diuretic Applications
Thiazoles, including EN300-7543821, have been associated with diuretic effects. They can increase the excretion of urine, which is useful in managing conditions like hypertension and edema .
Anticonvulsant Applications
EN300-7543821 may also serve as an anticonvulsant. Thiazole compounds have been effective in reducing the frequency and severity of seizures, contributing to the treatment of epilepsy .
Mechanism of Action
Target of Action
Thiazole and triazole derivatives have been reported to exhibit various biological activities, suggesting that they may interact with multiple targets .
Mode of Action
Thiazole and triazole derivatives are known to interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Thiazole and triazole derivatives have been reported to influence various biochemical pathways, leading to diverse biological activities .
Result of Action
Thiazole and triazole derivatives have been reported to exhibit various biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazole-6-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5N3O2S2/c13-8(14)5-4-16-9-10-7(11-12(5)9)6-2-1-3-15-6/h1-4H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXSJRQHKBZLSRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NN3C(=CSC3=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazole-6-carboxylic acid | |
CAS RN |
1368789-84-7 |
Source
|
| Record name | 2-(thiophen-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazole-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-fluorophenyl)-3-[4-nitro-3-(trifluoromethyl)phenoxy]thiophene-2-carboxamide](/img/structure/B2878626.png)
![1,1-Bis(4-chlorophenyl)-2-[(3,4-dichlorophenyl)sulfinyl]-1-ethanol](/img/structure/B2878627.png)
![2,8-Bis[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,2,4,8-tetraazaspiro[4.5]decan-3-one](/img/structure/B2878628.png)
![6-(3-Chloro-4-methylphenyl)-2-ethyl-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione](/img/structure/B2878630.png)
![N-(3-carbamoyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide](/img/structure/B2878633.png)
![N-butyl-N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide](/img/structure/B2878634.png)
![1-Chloro-3-[2-(trifluoromethyl)phenyl]propan-2-one](/img/structure/B2878636.png)
![ethyl 6-methyl-2-oxo-4-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1H-pyrimidine-5-carboxylate](/img/structure/B2878644.png)
